Cas no 1416440-20-4 (Ethyl 6-iodoquinoline-3-carboxylate)

• Product Name: Ethyl 6-iodoquinoline-3-carboxylate
• CAS No: 1416440-20-4
• MF: C₁₂H₁₀INO₂
• MW: 327.117775440216
• CID: 4821844
• Update Time: 2025-06-08

Ethyl 6-iodoquinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ETHYL 6-IODOQUINOLINE-3-CARBOXYLATE
• Ethyl 6-iodoquinoline-3-carboxylate

• Inchi： 1S/C12H10INO2/c1-2-16-12(15)9-5-8-6-10(13)3-4-11(8)14-7-9/h3-7H,2H2,1H3
• InChI Key： MNHGYIHELAALBI-UHFFFAOYSA-N
• SMILES： IC1C=CC2C(C=1)=CC(C(=O)OCC)=CN=2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 259
• XLogP3: 3.3
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 6-iodoquinoline-3-carboxylate

Ethyl 6-iodoquinoline-3-carboxylate (CAS No. 1416440-20-4): An Overview of a Promising Compound in Medicinal Chemistry

Ethyl 6-iodoquinoline-3-carboxylate (CAS No. 1416440-20-4) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its quinoline core and iodine substituent, offers a promising scaffold for the development of novel drugs targeting various diseases.

The chemical structure of Ethyl 6-iodoquinoline-3-carboxylate consists of a quinoline ring, an ethyl ester group, and an iodine atom at the 6-position. The quinoline moiety is well-known for its biological activity, particularly in antimalarial and antibacterial agents. The presence of the iodine substituent adds further complexity and potential for modulation of biological properties, making this compound an attractive target for synthetic chemists and pharmacologists.

Recent studies have highlighted the potential of Ethyl 6-iodoquinoline-3-carboxylate in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibit potent antiproliferative activity against several cancer cell lines. The iodine substituent plays a crucial role in enhancing the lipophilicity and cellular uptake of the molecule, thereby improving its efficacy.

In addition to its anticancer properties, Ethyl 6-iodoquinoline-3-carboxylate has shown promise in the treatment of infectious diseases. Research conducted at the University of California, Los Angeles (UCLA) demonstrated that this compound possesses significant antibacterial activity against multidrug-resistant strains of Staphylococcus aureus. The unique combination of the quinoline core and iodine substituent provides a synergistic effect that enhances its antimicrobial potency.

The synthesis of Ethyl 6-iodoquinoline-3-carboxylate involves several well-established chemical reactions. One common approach is to start with 6-bromoquinoline and undergo a Suzuki coupling reaction with ethyl acrylate to form the desired product. The introduction of the iodine substituent can be achieved through a subsequent halogen exchange reaction using an appropriate iodinating agent. This synthetic route allows for efficient and scalable production of the compound, making it suitable for both research and industrial applications.

Pharmacokinetic studies have revealed that Ethyl 6-iodoquinoline-3-carboxylate exhibits favorable properties such as good solubility, stability, and bioavailability. These characteristics are essential for ensuring that the compound can effectively reach its target site in vivo. Furthermore, preliminary toxicology assessments have shown that this compound has a low toxicity profile, which is crucial for its potential use as a therapeutic agent.

In conclusion, Ethyl 6-iodoquinoline-3-carboxylate (CAS No. 1416440-20-4) represents a promising compound with diverse applications in medicinal chemistry. Its unique structural features and biological activities make it an attractive candidate for further research and development. Ongoing studies are expected to uncover additional therapeutic potentials and optimize its pharmacological properties for clinical use.